Cas no 71662-62-9 ((2S)-2-chlorodocosane)

• Product Name: (2S)-2-chlorodocosane
• CAS No: 71662-62-9
• MF: C₂₂H₄₅Cl
• MW: 345.045706510544
• CID: 1750640
• PubChem ID: 21156029
• Update Time: 2025-04-21

(2S)-2-chlorodocosane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-chlorodocosane
• 2-Chlorodocosane
• DTXSID20872640
• SCHEMBL22159948
• 71662-62-9
• VUAGIIPUXBAOEO-UHFFFAOYSA-N

• Inchi： 1S/C22H45Cl/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(2)23/h22H,3-21H2,1-2H3
• InChI Key： VUAGIIPUXBAOEO-UHFFFAOYSA-N
• SMILES： ClC(C)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 344.32125
• Monoisotopic Mass: 344.3209791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.855
• Boiling Point: 418.6°C at 760 mmHg
• Flash Point: 191.6°C
• Refractive Index: 1.451
• PSA: 0